Cas no 14233-53-5 (2,3,5-Tri-O-benzyl-D-arabinitol)

• Product Name: 2,3,5-Tri-O-benzyl-D-arabinitol
• CAS No: 14233-53-5
• MF: C₂₆H₃₀O₅
• MW: 422.513408184052
• CID: 2657891
• Update Time: 2025-10-28

2,3,5-Tri-O-benzyl-D-arabinitol Chemical and Physical Properties

Names and Identifiers

• 2-O,3-O,5-O-Tribenzyl-D-arabinitol
• (2R,3R,4R)-2,3,5-Tris(phenylmethoxy)pentane-1,4-diol
• 2,3,5-Tri-O-benzyl-D-arabinitol

• Inchi： 1S/C26H30O5/c27-16-25(30-18-22-12-6-2-7-13-22)26(31-19-23-14-8-3-9-15-23)24(28)20-29-17-21-10-4-1-5-11-21/h1-15,24-28H,16-20H2/t24-,25-,26-/m1/s1
• InChI Key： NJEJAQAZBITKET-TWJOJJKGSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]([C@@H](COCC1C=CC=CC=1)O)[C@@H](CO)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 441
• Topological Polar Surface Area: 68.2

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 595.2±50.0 °C at 760 mmHg
• Flash Point: 313.8±30.1 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2,3,5-Tri-O-benzyl-D-arabinitol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3,5-Tri-O-benzyl-D-arabinitol

Introduction to 2,3,5-Tri-O-benzyl-D-arabinitol (CAS No. 14233-53-5) and Its Emerging Applications in Chemical Biology

2,3,5-Tri-O-benzyl-D-arabinitol, identified by the Chemical Abstracts Service Number (CAS No.) 14233-53-5, is a structurally significant compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This trisaccharide derivative, characterized by its benzylated hydroxyl groups, serves as a versatile intermediate in the synthesis of complex glycosidic structures and has demonstrated potential in various biochemical applications. The compound’s unique architecture, featuring a D-arabinitol core with three benzyl ether substituents at the 2, 3, and 5 positions, makes it a valuable tool for carbohydrate chemists and medicinal chemists alike.

The benzyl protective group in 2,3,5-Tri-O-benzyl-D-arabinitol plays a crucial role in stabilizing the sugar moiety during synthetic procedures, allowing for selective modifications at other reactive sites. This property is particularly advantageous in multi-step organic syntheses where protecting groups are employed to prevent unwanted side reactions. The stability provided by the benzyl groups enables researchers to manipulate the glycosidic linkage with precision, facilitating the construction of intricate oligosaccharides and glycoconjugates.

In recent years, advancements in glycobiology have highlighted the importance of carbohydrates in mediating cellular interactions and signaling pathways. 2,3,5-Tri-O-benzyl-D-arabinitol has been utilized as a building block in the synthesis of glycoproteins and glycosphingolipids, which are critical components of cell membranes and play roles in immunology, cancer biology, and infectious diseases. The benzylated derivative’s compatibility with various glycosylation strategies makes it an indispensable reagent for constructing synthetic glycans that mimic natural counterparts.

One of the most compelling applications of 2,3,5-Tri-O-benzyl-D-arabinitol is in the development of carbohydrate-based therapeutics. Oligosaccharides derived from this compound have shown promise as inhibitors of enzymes involved in bacterial adhesion and pathogenesis. For instance, studies have demonstrated that certain benzylated arabino derivatives can disrupt bacterial biofilm formation by interfering with key adhesion molecules. This finding underscores the potential of 2,3,5-Tri-O-benzyl-D-arabinitol as a precursor for novel antimicrobial agents.

The compound’s utility extends beyond its role as a synthetic intermediate; it also serves as a scaffold for drug discovery initiatives. Researchers have leveraged its structural framework to design molecules with altered binding affinities to biological targets. By strategically modifying the benzyl groups or introducing additional functional moieties, chemists can fine-tune the pharmacological properties of 2,3,5-Tri-O-benzyl-D-arabinitol-derived compounds. Such modifications have led to the identification of novel leads with therapeutic potential in areas such as antiviral and anti-inflammatory research.

Recent publications highlight innovative applications of 2,3,5-Tri-O-benzyl-D-arabinitol in biocatalysis and enzymatic glycosylation. Enzymes such as transglycosidases and glycosynthases have been employed to convert this substrate into diverse glycosidic architectures under mild conditions. This approach not only streamlines synthetic pathways but also allows for the production of complex carbohydrates that would be challenging to obtain through traditional chemical methods. The integration of biocatalytic techniques with 2,3,5-Tri-O-benzyl-D-arabinitol has opened new avenues for glycoengineering.

The chemical biology community has also explored the use of 2,3,5-Tri-O-benzyl-D-arabinitol in studying carbohydrate-protein interactions. NMR spectroscopy and mass spectrometry techniques have been employed to elucidate binding modes between benzylated arabino derivatives and target proteins. These structural insights have provided valuable information for rational drug design and have informed efforts to develop high-affinity ligands for therapeutic applications.

Looking ahead, the future prospects for 2,3,5-Tri-O-benzyl-D-arabinitol are promising. As glycobiology continues to evolve, this compound is expected to remain a cornerstone in carbohydrate chemistry research. Innovations in synthetic methodologies and biotechnological tools will further enhance its utility across multiple disciplines. The development of novel glycosidase-resistant analogs or derivatives with enhanced stability could expand its applications in drug formulation and delivery systems.

In conclusion,2,3,5-Tri-O-benzyl-D-arabinitol (CAS No. 14233-53-5) is a multifaceted compound with significant implications for chemical biology and pharmaceutical science. Its role as a synthetic intermediate、glycan precursor、and drug development scaffold underscores its importance in modern research。With ongoing advancements，this benzylated derivative is poised to contribute further to our understanding of carbohydrate-mediated biological processes and to inspire new therapeutic strategies.